Bromal trifluoroacetamide

• CAS RN: 1476-44-4
• Molecular Formula: C4H3Br3F3NO2
• Molecular Weight: 393.78 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(2,2,2-tribromo-1-hydroxyethyl)acetamide
• InChI: InChI=1S/C4H3Br3F3NO2/c5-3(6,7)1(12)11-2(13)4(8,9)10/h1,12H,(H,11,13)
• InChI Key: YPRWUHITXSFUFV-UHFFFAOYSA-N
• SMILES: C(C(Br)(Br)Br)(NC(=O)C(F)(F)F)O
• synonyms: 2,2,2-Trifluoro-N-(2,2,2-tribromo-1-hydroxyethyl)acetamide

Description

Bromal trifluoroacetamide (BTA) is a synthetic compound that has gained significant attention in the field of chemical research due to its unique properties. It is a colorless and odorless crystalline powder that is soluble in water and other organic solvents. BTA is used in various chemical reactions as a reagent and catalyst, and it has shown promising results in scientific research applications.

Mechanism of Action

Bromal trifluoroacetamide works by reacting with various functional groups in organic compounds. It is a strong oxidizing agent that can react with alcohols, amines, and other functional groups. Bromal trifluoroacetamide can also act as a catalyst in various chemical reactions, including the synthesis of amides and esters.
Biochemical and Physiological Effects:
Bromal trifluoroacetamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to cause irritation to the skin, eyes, and respiratory system. Bromal trifluoroacetamide should be handled with care and proper protective equipment.

Advantages and Limitations for Lab Experiments

Bromal trifluoroacetamide has several advantages in laboratory experiments. It is a relatively inexpensive reagent and catalyst that is readily available. Additionally, Bromal trifluoroacetamide can be used in a wide range of chemical reactions. However, Bromal trifluoroacetamide is a strong oxidizing agent that can be dangerous if not handled properly. It should be stored and used with caution.

Future Directions

There are several future directions for the use of Bromal trifluoroacetamide in scientific research. One possible direction is the development of new synthetic routes using Bromal trifluoroacetamide as a reagent or catalyst. Additionally, Bromal trifluoroacetamide could be used in the synthesis of new heterocyclic compounds with potential biological activity. Further studies are needed to fully understand the biochemical and physiological effects of Bromal trifluoroacetamide.

Synthesis Methods

The synthesis of Bromal trifluoroacetamide involves the reaction between bromine, trifluoroacetic acid, and ammonium hydroxide. The reaction produces Bromal trifluoroacetamide as a white crystalline solid. The synthesis of Bromal trifluoroacetamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Bromal trifluoroacetamide has shown potential in various scientific research applications. It has been used as a reagent in the synthesis of various organic compounds. Bromal trifluoroacetamide has also been used as a catalyst in various chemical reactions, including the synthesis of amides and esters. Additionally, Bromal trifluoroacetamide has been used in the synthesis of various heterocyclic compounds.